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Compound of Interest

Compound Name: Prucalopride-13C,d3

Cat. No.: B15143441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Prucalopride-13C,d3,

an isotopically labeled form of Prucalopride. Prucalopride is a selective, high-affinity serotonin

(5-HT4) receptor agonist used in the treatment of chronic idiopathic constipation.[1][2][3][4] The

information presented here is intended to ensure the safe handling, storage, and disposal of

this compound in a laboratory setting.

Disclaimer: Prucalopride-13C,d3 is intended for research purposes only and is not for human

or veterinary use. The following guidelines are based on available safety data for Prucalopride.

The isotopic labeling with 13C and deuterium is not expected to significantly alter the material's

chemical or biological properties. However, as with any chemical, it should be handled with

care by trained personnel.

Hazard Identification and Safety Precautions
While specific toxicity data for Prucalopride-13C,d3 is not available, the safety profile is

expected to be similar to that of Prucalopride. The available Material Safety Data Sheets

(MSDS) for Prucalopride do not classify it as a hazardous chemical under OSHA's Hazard

Communication Standard.[5] However, standard laboratory safety practices should always be

followed.

General Safety Precautions:
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of dust or aerosols.[5][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side shields.[5][7]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use

and dispose of them properly after handling.[5][6]

Body Protection: Wear a lab coat or other protective clothing.[6]

Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator.[6]

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.[6]

Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₈H₂₃D₃ClN₃O₃ PubChem

Molecular Weight 371.9 g/mol PubChem

Appearance Powder ChemicalBook[6]

First-Aid Measures
In the event of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[6][7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.[5][6][7]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting the upper and lower eyelids.

[5][6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.[5][6][7]

Storage and Handling
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Handling: Avoid creating dust. Use in a well-ventilated area.[6]

Incompatible Materials: Strong oxidizing agents.[5]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[5] It is recommended to use a licensed hazardous material disposal

company.[5]

Experimental Protocols and Workflows
While specific experimental protocols for Prucalopride-13C,d3 are not publicly available, the

following workflow diagrams illustrate general best practices for handling chemical compounds

and a typical spill response procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/prucalopride.pdf
https://www.echemi.com/sds/prucalopride-pd180521124818.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12956
https://www.chemicalbook.com/msds/prucalopride.pdf
https://www.echemi.com/sds/prucalopride-pd180521124818.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12956
https://www.chemicalbook.com/msds/prucalopride.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12956
https://www.chemicalbook.com/msds/prucalopride.pdf
https://www.echemi.com/sds/prucalopride-pd180521124818.html
https://www.chemicalbook.com/msds/prucalopride.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12956
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12956
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12956
https://www.benchchem.com/product/b15143441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Experiment

Assess Risks

Gather PPE

Prepare Workspace

Weigh Compound

Dissolve/Dispense

Perform Experiment

Decontaminate

Dispose Waste

Store Compound

Click to download full resolution via product page

General workflow for handling chemical compounds.
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Chemical spill response workflow.

Prucalopride Signaling Pathway
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Prucalopride is a selective agonist of the serotonin 5-HT4 receptor.[1][2][3][4] Its mechanism of

action involves stimulating these receptors in the gastrointestinal tract, which leads to the

release of acetylcholine.[1][3][8] Acetylcholine, in turn, promotes coordinated muscle

contractions (peristalsis) of the colon, thereby accelerating intestinal transit.[1][8]

Prucalopride 5-HT4 Receptor
(on Enteric Neurons)
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Prucalopride's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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